Cas no 1805509-34-5 (6-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-iodopyridine)

• Product Name: 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-iodopyridine
• CAS No: 1805509-34-5
• MF: C₇H₄BrF₃IN
• MW: 365.917043685913
• CID: 4882018
• Update Time: 2025-06-13

6-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-iodopyridine

• Inchi： 1S/C7H4BrF3IN/c8-2-3-1-4(6(9)10)5(12)7(11)13-3/h1,6H,2H2
• InChI Key： DHFYGIXFFOCYTF-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CBr)C=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-iodopyridine

Introduction to 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-iodopyridine (CAS No. 1805509-34-5)

6-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-iodopyridine, identified by its CAS number 1805509-34-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic ring system that is widely recognized for its versatility in drug design and development. The unique structural features of this molecule, including the presence of a bromomethyl group, a difluoromethyl substituent, and an iodo atom, make it a valuable intermediate in the synthesis of various bioactive molecules.

The bromomethyl functional group at the sixth position of the pyridine ring introduces reactivity that is highly useful for further chemical modifications. This group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse side chains or other functional groups. Such modifications are crucial in the development of novel pharmaceutical agents, where specific interactions with biological targets are desired. The difluoromethyl group at the fourth position is another key feature, as fluorine atoms are frequently incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties.

The presence of a fluoro atom at the second position and an iodo atom at the third position further enriches the structural complexity of this compound. The fluorine atom can influence electronic properties and interactions with biological targets, while the iodine atom serves as a handle for cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are fundamental in modern synthetic organic chemistry and are widely employed in medicinal chemistry to construct complex molecular architectures.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives due to their prevalence in approved drugs and their demonstrated efficacy in modulating biological pathways. For instance, studies have shown that pyridine-based compounds exhibit a wide range of pharmacological activities, including antiviral, antibacterial, anti-inflammatory, and anticancer effects. The structural motifs present in 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-iodopyridine align well with these trends, making it a promising candidate for further exploration.

In particular, the combination of halogenated pyridine rings with electrophilic centers such as the bromomethyl group has been exploited in the synthesis of kinase inhibitors and other targeted therapies. Kinases are enzymes that play critical roles in cell signaling pathways, and their inhibition is a major strategy in cancer therapy. The electron-withdrawing effects of the difluoromethyl group and the electron-donating effects of certain substituents can fine-tune the binding properties of these compounds to their respective targets.

Recent research has also demonstrated the utility of this compound in the development of small-molecule probes for biochemical studies. By leveraging its reactive sites, researchers can design molecules that selectively label or modulate specific proteins or enzymes. Such probes are invaluable tools for understanding biological processes at a molecular level and for identifying new therapeutic targets.

The synthetic methodologies for preparing 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-iodopyridine have been optimized to ensure high yields and purity. Common approaches involve multi-step sequences starting from commercially available pyridine precursors. For example, halogenation reactions followed by functional group interconversions can be employed to introduce the desired substituents at specific positions on the pyridine ring. Careful control of reaction conditions is essential to achieve regioselectivity and minimize side products.

The handling and storage of this compound require adherence to standard laboratory practices to maintain its integrity. While it is not classified as hazardous under typical conditions, proper safety measures should always be followed when working with organic chemicals. Personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent accidental exposure.

Future directions in research involving 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-iodopyridine may focus on expanding its applications in drug discovery and material science. For instance, exploring its potential as a building block for more complex molecules or investigating its properties as an intermediate in polymer synthesis could open new avenues for innovation.

In conclusion,6-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-iodopyridine (CAS No. 1805509-34-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for synthetic chemists and medicinal chemists alike. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play an increasingly important role in developing next-generation therapeutics.